2,5-dimethyl-N-(4-((4-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl)methyl)phenyl)benzenesulfonamide

• IUPAC Name: 2,5-dimethyl-N-[4-[[4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]imidazol-1-yl]methyl]phenyl]benzenesulfonamide
• InChI: InChI=1S/C27H25N5O3S/c1-18-5-4-6-22(13-18)26-29-27(35-30-26)24-16-32(17-28-24)15-21-9-11-23(12-10-21)31-36(33,34)25-14-19(2)7-8-20(25)3/h4-14,16-17,31H,15H2,1-3H3
• InChI Key: VCBDSWPQVRRGNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)C3=CN(C=N3)CC4=CC=C(C=C4)NS(=O)(=O)C5=C(C=CC(=C5)C)C
• Molecular Formula: C27H25N5O3S
• Molecular Weight: 499.6 g/mol
• CAS No.: 1111150-96-9

Description

2,5-dimethyl-N-(4-((4-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl)methyl)phenyl)benzenesulfonamide is a synthetic chemical compound supplied for research and development purposes. This molecule features a complex structure incorporating benzenesulfonamide, imidazole, and 1,2,4-oxadiazole rings, a combination often investigated in medicinal chemistry for its potential to interact with biological targets. Compounds with 1,2,4-oxadiazole motifs are frequently explored for a range of pharmacological activities, and the structural elements present in this reagent suggest potential for use in biochemical and pharmacological research, including potential as a enzyme inhibitor . Researchers can utilize this compound as a key intermediate in organic synthesis or as a candidate for high-throughput screening in drug discovery programs. The specific mechanism of action, biological activity, and primary research applications for this particular compound require further experimental validation by qualified researchers. This product is labeled with its precise chemical name and is intended for laboratory research purposes. It is the responsibility of the researcher to determine the compound's suitability for specific applications. This product is For Research Use Only and is not intended for diagnostic or therapeutic use in humans or animals.

Biological Activity

The compound 2,5-dimethyl-N-(4-((4-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl)methyl)phenyl)benzenesulfonamide is a complex organic molecule that has garnered attention for its potential biological activity, particularly in the field of medicinal chemistry. This article delves into its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound is characterized by the presence of a 1,2,4-oxadiazole moiety, known for its diverse biological activities. The structure includes:

• Dimethyl groups at positions 2 and 5.
• An N-(4-((4-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl)methyl)phenyl) substituent.
• A benzenesulfonamide group that enhances solubility and biological activity.

Anticancer Activity

Recent studies indicate that derivatives of 1,2,4-oxadiazole , including the compound , exhibit significant anticancer properties. For instance:

• Cytotoxicity : The compound showed IC50 values in the micromolar range against various cancer cell lines such as MCF-7 (breast cancer) and U-937 (monocytic leukemia), indicating potent cytotoxic effects .

Cell Line	IC50 (µM)	Reference Compound
MCF-7	0.65	Tamoxifen
U-937	2.41	Doxorubicin

The biological activity of the compound is attributed to its ability to interact with key enzymes involved in cancer cell proliferation:

• Inhibition of HDAC : The compound may inhibit histone deacetylases (HDACs), which play a crucial role in regulating gene expression related to cancer progression.
• Telomerase Inhibition : It targets telomerase activity, essential for maintaining telomere length in cancer cells .

Antimicrobial and Antioxidant Activities

In addition to anticancer properties, compounds containing the 1,2,4-oxadiazole scaffold have demonstrated antimicrobial and antioxidant activities. For example:

• Studies have shown that these compounds possess significant antibacterial properties against various pathogens .

Study 1: Anticancer Efficacy

A recent study evaluated the efficacy of several oxadiazole derivatives against human leukemia cell lines. The results indicated that compounds similar to our target exhibited higher cytotoxicity than traditional chemotherapeutics like doxorubicin .

Study 2: Mechanism-Based Approaches

Research highlighted the mechanism-based approaches for developing oxadiazole derivatives as anticancer agents. These compounds were shown to induce apoptosis in cancer cells through multiple pathways .

Scientific Research Applications

Anticancer Activity

Recent studies have indicated that derivatives of compounds similar to 2,5-dimethyl-N-(4-((4-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl)methyl)phenyl)benzenesulfonamide exhibit significant anticancer properties. For instance:

• Synthesis and Evaluation : Research has shown that modifications to the benzenesulfonamide core can enhance anticancer efficacy. The synthesis of related compounds has demonstrated activity against various cancer cell lines, suggesting that the sulfonamide moiety plays a crucial role in biological interactions .

Antimicrobial Properties

The compound has also been evaluated for antimicrobial activity. Studies focusing on the synthesis of benzimidazole derivatives have reported promising results against bacterial strains, including Mycobacterium tuberculosis. The mechanism often involves inhibition of specific enzymes crucial for bacterial survival .

Synthesis Techniques

The synthesis of 2,5-dimethyl-N-(4-((4-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl)methyl)phenyl)benzenesulfonamide typically involves multi-step reactions:

• Formation of Oxadiazole : The initial step often includes cyclization reactions to form the oxadiazole ring from appropriate precursors.
• Imidazole Attachment : Subsequent steps involve attaching the imidazole moiety through nucleophilic substitution or coupling reactions.
• Final Sulfonamide Formation : The final product is obtained by reacting the intermediate with benzenesulfonyl chloride under basic conditions.

Case Studies and Research Findings

Study	Year	Findings
Synthesis and Evaluation of Antimicrobial Activities	2018	Reported significant antimicrobial effects against Mycobacterium tuberculosis with MIC values indicating potent activity .
Anticancer Evaluation of Sulfonamide Derivatives	2022	Compounds showed cytotoxicity against various cancer cell lines; structure-activity relationship studies highlighted key functional groups .
In Silico Studies on Biological Activity	2022	Computational modeling suggested favorable interactions with target proteins involved in cancer pathways .

Comparison with Similar Compounds

Structural Features and Functional Groups

The target compound shares key motifs with analogs reported in the literature (Table 1):

Table 1: Structural and Functional Group Comparisons

Compound Name/Structure	Key Heterocycles	Substituents	Functional Groups
Target Compound	1,3,4-Oxadiazole, Imidazole	m-Tolyl, 2,5-dimethylbenzene, sulfonamide	Sulfonamide, C=N (oxadiazole)
Compound 6 ()	Isoxazole, 1,3,4-Thiadiazole	Benzamide, phenyl	C=O (amide), C=S (thiadiazole)
Compound 8a ()	Pyridine, 1,3,4-Thiadiazole	Acetyl, methyl, benzamide	2×C=O (amide, ketone)
Compounds 7–9 ()	1,2,4-Triazole	Sulfonylphenyl, difluorophenyl	C=S (thione), NH (tautomerism)

Key Observations:

• The 1,3,4-oxadiazole in the target compound contrasts with 1,3,4-thiadiazole (Compound 6, 8a) and 1,2,4-triazole (Compounds 7–9).
• The m-tolyl group enhances lipophilicity compared to simpler phenyl substituents (e.g., Compound 6), possibly influencing pharmacokinetic properties.

Spectroscopic and Physical Properties

Table 2: Physicochemical Data Comparison

Compound Name/Structure	Melting Point (°C)	IR Bands (cm⁻¹)	Yield (%)
Target Compound (Hypothetical)	~250–300 (est.)	1150–1170 (S=O), 1600 (C=N)	65–80
Compound 6	160	1606 (C=O), 1243–1258 (C=S)	70
Compound 8a	290	1679, 1605 (2×C=O)	80
Compounds 7–9	N/A	1247–1255 (C=S), 3278–3414 (NH)	N/A

Key Insights:

• Higher melting points (e.g., 290°C for Compound 8a) correlate with increased crystallinity from acetyl/pyridine substituents . The target compound’s m-tolyl group may reduce symmetry, lowering its melting point relative to 8a.
• IR bands for sulfonamide (S=O, ~1150–1170 cm⁻¹) and oxadiazole (C=N, ~1600 cm⁻¹) in the target compound contrast with C=O/C=S bands in analogs .

Stability and Tautomerism

• Compounds 7–9 (): Exist as thione tautomers, confirmed by absent S-H IR bands and persistent NH stretches . This contrasts with the rigid oxadiazole core in the target compound.

Q & A

Basic Research Questions

Q. What are the key synthetic challenges in preparing this compound, and how can they be addressed methodologically?

• Synthesis Challenges : The compound’s complexity arises from its imidazole, oxadiazole, and sulfonamide moieties. Coupling reactions for the m-tolyl-oxadiazole group may face steric hindrance, while sulfonamide formation requires precise pH control to avoid byproducts.
• Methodological Solutions :

• Use stepwise synthesis: First construct the imidazole-oxadiazole core (e.g., via condensation of glyoxal derivatives with substituted amines under acidic conditions), followed by sulfonylation .
• Optimize reaction temperatures (e.g., reflux in ethanol with glacial acetic acid as a catalyst) to improve yield, as demonstrated in analogous imidazole syntheses .
• Employ column chromatography (silica gel, gradient elution) for purification, as described in multi-step heterocycle syntheses .

Q. What spectroscopic techniques are essential for characterizing this compound, and what specific spectral markers should researchers prioritize?

• Key Techniques :

• ¹H/¹³C-NMR : Identify protons on the m-tolyl group (δ ~6.8–7.5 ppm) and sulfonamide NH (δ ~10–11 ppm). Use DMSO-d6 to resolve aromatic proton splitting .
• FT-IR : Confirm sulfonamide S=O stretches (~1350–1150 cm⁻¹) and oxadiazole C=N vibrations (~1600 cm⁻¹) .
• High-Resolution Mass Spectrometry (HRMS) : Verify molecular ion peaks and isotopic patterns for Cl/Br-free intermediates .
  • Validation : Cross-reference experimental data with computational predictions (e.g., DFT-calculated NMR shifts) to resolve ambiguities in overlapping signals .

Advanced Research Questions

Q. How can researchers optimize reaction conditions for introducing the m-tolyl-oxadiazole moiety to improve yield and purity?

• Optimization Strategies :

• Catalyst Screening : Test Pd/Cu-catalyzed cross-coupling (e.g., Sonogashira or Suzuki reactions) for aryl-oxadiazole bond formation, as seen in analogous systems .
• Solvent Effects : Compare polar aprotic solvents (DMF, DMSO) versus ethanol/THF mixtures to balance reactivity and solubility .
• Reaction Monitoring : Use TLC/HPLC-MS to track intermediate formation and adjust reaction times (e.g., 5–10 h for cyclization steps) .
  • Purity Control : Implement recrystallization (ethanol/water) or preparative HPLC for final product isolation, especially to remove unreacted sulfonamide precursors .

Q. What strategies are effective in resolving contradictions between computational predictions and experimental bioactivity data for this compound?

• Data Reconciliation Workflow :

Re-evaluate Computational Models : Ensure force fields (e.g., AMBER, CHARMM) account for sulfonamide’s electronegativity and oxadiazole’s π-π stacking potential .

Experimental Replication : Repeat bioassays (e.g., enzyme inhibition) under controlled conditions (pH, temperature) to rule out variability, as in randomized block designs .

Structural Analogs : Synthesize derivatives with modified substituents (e.g., para-methyl vs. meta-methyl) to isolate electronic/steric effects .

Q. How can the environmental fate and ecotoxicological risks of this compound be assessed in long-term studies?

• Experimental Design :

• Abiotic Degradation : Study hydrolysis/photolysis rates under simulated environmental conditions (pH 4–9, UV exposure) to predict persistence .
• Biotic Interactions : Use microcosm models (soil/water systems) to assess bioaccumulation in aquatic organisms and microbial degradation pathways .
• Toxicity Profiling : Conduct tiered assays (e.g., Daphnia magna acute toxicity, Ames test for mutagenicity) aligned with OECD guidelines .

Q. What methodologies are recommended for analyzing structure-activity relationships (SAR) of this compound’s derivatives?

• SAR Workflow :

• Fragment-Based Design : Synthesize analogs with incremental modifications (e.g., replacing oxadiazole with triazole) and compare bioactivity .
• 3D-QSAR Modeling : Use CoMFA/CoMSIA to correlate substituent positions (e.g., methyl groups on benzene rings) with activity trends .
• Crystallography : Resolve X-ray structures of protein-ligand complexes (e.g., with cyclooxygenase-2) to validate binding modes .

Methodological Notes

• Key References : Synthesis protocols , characterization , environmental studies , and SAR strategies are prioritized.